BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling Methyl 2-amino-5-cyanobenzoate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Methyl 2-amino-5-cyanobenzoate

Cat. No.: B189269

This guide provides critical safety, handling, and disposal information for Methyl 2-amino-5-
cyanobenzoate (CAS No. 159847-81-1), a pale yellow crystalline powder utilized in
pharmaceutical development, agrochemical formulations, and material science.[1] Adherence
to these protocols is essential for ensuring a safe laboratory environment and mitigating
potential risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 2-amino-5-cyanobenzoate is an aromatic amine and a cyanated compound. While
specific toxicity data is limited, its chemical structure suggests potential hazards associated
with both functional groups. Aromatic amines can be toxic and require careful handling to
prevent exposure.[2] Cyanide compounds are highly toxic and require stringent safety
measures.[3][4][5] Therefore, a comprehensive PPE strategy is the primary line of defense.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation
exposure to dust or vapors. All
handling of solid and solutions
should occur within a fume
hood.[3][4][6]

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield offers
broader protection, especially
when handling larger
quantities.[3][4][6]

Hand Protection

Chemical-Resistant Gloves
(Nitrile or Neoprene, double-

gloved)

To prevent skin contact.
Double-gloving is
recommended for handling
cyanide compounds.[3][4][6]
Gloves should be changed

frequently.

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.[6]

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[6]

Respiratory Protection

NIOSH-Approved Respirator

Required when working
outside of a fume hood or if
engineering controls are
insufficient. The type depends
on the potential airborne

concentration.[2][6]

Physical and Chemical Properties

Understanding the physical and chemical properties of Methyl 2-amino-5-cyanobenzoate is

crucial for safe handling and storage.

Table 2: Physical and Chemical Properties of Methyl 2-amino-5-cyanobenzoate
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CAS Number 159847-81-1[1][7]

Molecular Formula CoHsN202[1][7]

Molecular Weight 176.17 g/mol [1][7]

Appearance Pale yellow crystalline powder[1]
Melting Point 120-126 °CJ[1]

Store at 0-8 °C in a dry, cool, and well-ventilated
Storage Conditions place.[1] Keep container tightly closed and away

from incompatible materials.[8][9][10]

Step-by-Step Handling Protocol

A systematic approach to handling Methyl 2-amino-5-cyanobenzoate is crucial for safety.
Experimental Workflow:
e Pre-Handling Preparation:

Conduct a thorough risk assessment for the planned experiment.[6]

[¢]

[¢]

Ensure all necessary PPE is available and in good condition.

Verify that a safety shower, eyewash station, and fire extinguisher are readily accessible.

[6]

o

Locate the appropriate chemical spill kit.

o

e Donning PPE:

o Put on all required PPE as outlined in Table 1 before entering the designated handling

area.

e Chemical Handling:
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o Perform all manipulations, including weighing and preparing solutions, inside a certified
chemical fume hood to prevent inhalation of the powdered compound.[3][4]

o When weighing the solid, use a balance inside the fume hood or a ventilated balance
enclosure.[6]

o To avoid generating dust, handle the compound carefully.[11] Use dry clean-up procedures
if any solid is spilled.[11]

o When preparing solutions, add the solid to the solvent slowly to avoid splashing.[6]
Post-Handling Procedures:

o Decontaminate the work area within the fume hood. For potential cyanide contamination,
first clean with a pH 10 buffer solution, followed by a freshly prepared 10% bleach solution.

[31[4]
o Wipe down all equipment used.
o Properly dispose of all waste as described in the disposal plan.

o Remove PPE in the correct order to avoid cross-contamination and wash hands
thoroughly with soap and water.[11]
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Operational Workflow: Handling Methyl 2-amino-5-cyanobenzoate
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Caption: Operational Workflow for Handling Methyl 2-amino-5-cyanobenzoate.
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Emergency and Disposal Plan

Spill Response:
e Minor Spill (inside fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, clean the contaminated surfaces first with a pH 10 buffer
solution, followed by a freshly prepared 10% bleach solution.[4]

o Collect all contaminated materials (wipes, absorbent pads) in a sealed, labeled container
for hazardous waste disposal.[11]

e Major Spill (outside fume hood):
o Evacuate the area immediately.[4]
o Alert laboratory personnel and contact the institution's emergency response team.
o Prevent entry to the contaminated area.

Exposure Procedures:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding
the eyelids open.[3] Seek immediate medical attention.

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[8]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[8]

Waste Disposal:
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« All waste containing Methyl 2-amino-5-cyanobenzoate, including contaminated PPE and
cleaning materials, must be disposed of as hazardous chemical waste.[12]

¢ Collect waste in a clearly labeled, sealed, and appropriate hazardous waste container.

» Follow all institutional, local, and national regulations for hazardous waste disposal.[12][13]
Do not empty into drains.[8]

Disposal and Emergency Plan

Waste Disposal Emergency Procedures

Collect in Labeled Container Spill Oceurs
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v
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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